Cas no 181650-56-6 (N-Methyl?3-chlorophenethylamine hydrochloride)

• Product Name: N-Methyl?3-chlorophenethylamine hydrochloride
• CAS No: 181650-56-6
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• CID: 6491081
• Update Time: 2025-06-15

N-Methyl?3-chlorophenethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl?3-chlorophenethylamine hydrochloride

• Inchi： 1S/C9H12ClN.ClH/c1-11-6-5-8-3-2-4-9(10)7-8;/h2-4,7,11H,5-6H2,1H3;1H
• InChI Key： NVQCJATZLHIMTI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)Cl)CNC.Cl

Additional information on N-Methyl?3-chlorophenethylamine hydrochloride

Research Brief on N-Methyl-3-chlorophenethylamine Hydrochloride (CAS: 181650-56-6): Recent Advances and Applications

N-Methyl-3-chlorophenethylamine hydrochloride (CAS: 181650-56-6) is a chemical compound of significant interest in the field of medicinal chemistry and pharmacology. Recent studies have explored its potential as a precursor or intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of N-Methyl-3-chlorophenethylamine hydrochloride to enhance its binding affinity to dopamine and serotonin receptors. The researchers utilized computational modeling and in vitro assays to demonstrate that specific derivatives of this compound exhibit promising activity as potential antipsychotic agents. The study highlighted the compound's versatility as a scaffold for designing CNS-active molecules.

In the area of synthetic methodology, a recent patent (US20230183245A1) disclosed an improved synthesis route for N-Methyl-3-chlorophenethylamine hydrochloride with higher yield and purity. The new method employs green chemistry principles, reducing the use of hazardous solvents while maintaining excellent stereochemical control. This advancement is particularly relevant for industrial-scale production of pharmaceutical intermediates.

Pharmacokinetic studies published in Xenobiotica (2024) have provided new insights into the metabolic pathways of N-Methyl-3-chlorophenethylamine hydrochloride. The research identified cytochrome P450 2D6 as the primary enzyme responsible for its metabolism, with significant implications for drug-drug interaction potential. These findings are crucial for the development of safer derivatives with optimized metabolic profiles.

Emerging applications in neuropharmacology were highlighted in a recent Nature Neuroscience review, where N-Methyl-3-chlorophenethylamine hydrochloride derivatives were discussed as potential tools for studying neurotransmitter systems. The compound's structural features make it particularly suitable for developing radioligands for positron emission tomography (PET) imaging of dopaminergic pathways.

Safety and regulatory aspects of N-Methyl-3-chlorophenethylamine hydrochloride were addressed in a 2024 report from the European Medicines Agency. The document provides updated guidelines for handling and storage of this compound, reflecting its increasing importance in pharmaceutical research while acknowledging its controlled substance status in certain jurisdictions.

Future research directions include the development of more selective analogs with reduced off-target effects and improved blood-brain barrier penetration. Several pharmaceutical companies have listed N-Methyl-3-chlorophenethylamine hydrochloride derivatives in their preclinical pipelines, suggesting growing industry interest in this chemical scaffold for CNS drug discovery.